![molecular formula C9H7NO B181052 3-Oxo-2-phenylpropanenitrile CAS No. 5841-70-3](/img/structure/B181052.png)
3-Oxo-2-phenylpropanenitrile
Overview
Description
3-Oxo-2-phenylpropanenitrile is a chemical compound with the linear formula C9H7NO . It has a molecular weight of 145.162 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of 3-Oxo-2-phenylpropanenitrile is represented by the linear formula C9H7NO . The compound has a molecular weight of 145.162 .Scientific Research Applications
Michael Addition Reactions
3-Oxo-2-phenylpropanenitrile: is used in Michael addition reactions with linear conjugated enynones to afford polyfunctional δ-diketones. These reactions are significant in synthesizing complex organic compounds .
Precursors for Heterocycle Synthesis
The δ-diketones produced from Michael addition reactions can serve as precursors for synthesizing various heterocycles, which are crucial structures in many pharmaceuticals .
Drug Discovery
Materials Science
Safety and Hazards
Mechanism of Action
Target of Action
It is known to react with linear conjugated enynones .
Mode of Action
3-Oxo-2-phenylpropanenitrile interacts with linear conjugated enynones in a reaction known as the Michael addition . This reaction occurs in the presence of sodium methoxide (MeONa) as a base in methanol at room temperature .
Biochemical Pathways
The Michael addition of 3-Oxo-2-phenylpropanenitrile to linear conjugated enynones leads to the formation of polyfunctional δ-diketones . These δ-diketones are formed as mixtures of two diastereomers . The reaction is regioselective, meaning it preferentially occurs at one location over another on the molecule .
Result of Action
The result of the Michael addition of 3-Oxo-2-phenylpropanenitrile to linear conjugated enynones is the formation of polyfunctional δ-diketones . These δ-diketones can be used as precursors for heterocycle synthesis . For example, they can be heterocyclized with hydrazine into substituted 5,6-dihydro-4H-1,2-diazepine .
Action Environment
The reaction of 3-Oxo-2-phenylpropanenitrile with linear conjugated enynones occurs in the presence of sodium methoxide (MeONa) as a base in methanol at room temperature . This suggests that the reaction environment can influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
3-oxo-2-phenylpropanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,7,9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGDKAIHGKFPFTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C=O)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5841-70-3 | |
Record name | 5841-70-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=403771 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Formyl-2-phenylacetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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